Cas no 819883-43-7 (Octanoic acid, 8-bromo-, 11-hydroxyundecyl ester)
819883-43-7 structure
Product Name:Octanoic acid, 8-bromo-, 11-hydroxyundecyl ester
CAS No:819883-43-7
MF:C19H37BrO3
MW:393.399286031723
CID:701775
PubChem ID:71420601
Update Time:2025-04-19
Octanoic acid, 8-bromo-, 11-hydroxyundecyl ester Chemical and Physical Properties
Names and Identifiers
-
- Octanoic acid, 8-bromo-, 11-hydroxyundecyl ester
- 11-hydroxyundecyl 8-bromooctanoate
- 819883-43-7
- DTXSID50839786
-
- Inchi: 1S/C19H37BrO3/c20-16-12-8-6-7-11-15-19(22)23-18-14-10-5-3-1-2-4-9-13-17-21/h21H,1-18H2
- InChI Key: YOMLOCHLXCWERX-UHFFFAOYSA-N
- SMILES: BrCCCCCCCC(=O)OCCCCCCCCCCCO
Computed Properties
- Exact Mass: 392.19261g/mol
- Monoisotopic Mass: 392.19261g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 19
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.4
- Topological Polar Surface Area: 46.5Ų
Octanoic acid, 8-bromo-, 11-hydroxyundecyl ester Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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